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Compound of Interest

Compound Name: PIGMENT YELLOW 139

Cat. No.: B1584003

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Pigment Yellow 139 (PY 139),
an isoindoline-based organic pigment, for its use in various printing ink formulations. This
document details the pigment's physicochemical properties, performance characteristics, and
provides standardized protocols for its evaluation. Starting-point formulations for several
common ink systems are also included to facilitate research and development.

Introduction to Pigment Yellow 139

Pigment Yellow 139, C.I. Name 56298, is a high-performance reddish-yellow pigment known
for its excellent light and weather fastness, good heat stability, and high color strength.[1]
Chemically, it is a derivative of isoindoline.[2][3][4] This pigment is virtually insoluble in most
common solvents, a key characteristic for its application in printing inks.[2][3][4] PY 139 is
available in various patrticle sizes, which influences its color characteristics, with non-
transparent types exhibiting a stronger red light hue.[4] It is often used as a replacement for
chrome yellow and can be blended with inorganic pigments.[4]

Physicochemical and Performance Data

The inherent properties of Pigment Yellow 139 make it a versatile choice for high-quality
printing inks. Its performance data has been compiled from various sources and is summarized
below.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1584003?utm_src=pdf-interest
https://www.benchchem.com/product/b1584003?utm_src=pdf-body
https://www.benchchem.com/product/b1584003?utm_src=pdf-body
https://www.benchchem.com/product/b1584003?utm_src=pdf-body
https://vichem.vn/en/product/fast-yellow-139-p-y-139/
https://www.zeyachem.net/pigment-yellow-139.html
https://en.wikipedia.org/wiki/Pigment_yellow_139
https://www.sypigment.com/pigment-yellow-139.html
https://www.zeyachem.net/pigment-yellow-139.html
https://en.wikipedia.org/wiki/Pigment_yellow_139
https://www.sypigment.com/pigment-yellow-139.html
https://www.sypigment.com/pigment-yellow-139.html
https://www.sypigment.com/pigment-yellow-139.html
https://www.benchchem.com/product/b1584003?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Table 1: Physicochemical Properties of Pigment Yellow

139

Property Value Source(s)
C.l. Name Pigment Yellow 139 [4]

C.l. Number 56298 [5]

CAS Number 36888-99-0 [5]
Chemical Class Isoindoline [5]
Molecular Formula C16H9N506 [4]
Molecular Weight 367.27 g/mol [4]

Density 1.5-1.8g/cm? [6][7]

Oil Absorption

35-50 g/100g

[S]6lel

pH

5.0-8.0

[5117]

Specific Surface Area

22-70 m3/g

[2]14]

Table 2: Fastness and Resistance Properties of Pigment

Yellow 139
Property Rating/Value Source(s)
Light Fastness (BWS, 1-8) 6-8 [4115]1181[9]
Heat Resistance 200 - 260°C [4118]1[10]
Water Resistance (1-5) 4-5 [4][10]
Oil Resistance (1-5) 5 [4]
Acid Resistance (1-5) 5 [4115]
Alkali Resistance (1-5) 4-5 [4][5]
Alcohol Resistance (1-5) 4-5 [415]
Migration Resistance (1-5) 5 [5][10]
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(Note: Fastness properties are rated on a scale of 1 to 5 for resistance (5=excellent) and 1 to 8
for lightfastness (8=excellent), according to the Blue Wool Scale.)

Applications in Printing Inks

Pigment Yellow 139 is suitable for a wide array of printing ink systems due to its robust
performance characteristics.[4] It is recommended for high-grade printing inks where
lightfastness and durability are critical.

Offset Inks: Its good dispersibility and rheological properties make it suitable for paste inks
used in lithography.

» Flexographic and Gravure Inks: PY 139 is used in both solvent-based and water-based liquid
inks for printing on various substrates, including flexible packaging.[9]

e Screen Inks: Its chemical resistance and opacity are advantageous in screen printing
applications.

e UV Curing Inks: The pigment's stability allows it to be used in inks that are cured using
ultraviolet radiation.[9]

o Metal Decorative Inks: Its excellent fastness properties are beneficial for inks used on metal
surfaces.[10]

Starting-Point Formulations

The following tables provide generalized starting-point formulations for various printing ink
systems incorporating Pigment Yellow 139. These are intended as a basis for further research
and optimization.

Table 3: Example Formulation for Solvent-Based
Gravure Ink
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Component Weight (%)
Pigment Yellow 139 10-20
Nitrocellulose/Polyamide Resin 15-25
Plasticizer (e.g., DOP) 2-5
Solvent (e.g., Ethanol/Ethyl Acetate blend) 50-70
Additives (e.g., wax, dispersant) 1-3

Table 4: Example Formulation for Offset (Sheetfed) Ink

Component Weight (%)

Pigment Yellow 139 15-25

Hard Resin (e.g., phenolic modified rosin ester) 20- 30

Varnish (e.g., linseed oil, alkyd resin) 30-40
Solvent (high boiling point mineral oil) 10-20
Driers and Additives 2-5

Table 5: Example Formulation for Water-Based

Elexographic Ink

Component Weight (%)
Pigment Yellow 139 12-18
Acrylic Resin Emulsion 40 - 50
Water 20-30
Co-solvent (e.g., glycol ether) 5-10
Additives (e.g., defoamer, wax emulsion) 2-5

Table 6: Example Formulation for UV-Curing Screen Ink
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Component Weight (%)
Pigment Yellow 139 15-20
Acrylated Oligomers (e.g., epoxy, urethane) 30-40
Monomers (e.g., TMPTA, HDDA) 25-35
Photoinitiator(s) 5-10
Additives (e.g., leveling agent, stabilizer) 1-4

Experimental Protocols

The following are condensed protocols for evaluating the performance of Pigment Yellow 139
in a printing ink formulation. These are based on established ISO and ASTM standards.

Protocol 1: Pigment Dispersion and Ink Preparation

Objective: To achieve a stable and uniform dispersion of Pigment Yellow 139 in the ink
vehicle.

Methodology:

Premixing: The pigment, a portion of the vehicle/resin, and solvent are combined in a high-
speed disperser.

o Milling: The premix is then milled to reduce particle size and ensure uniform distribution. A
bead mill or three-roll mill is typically used.

o Let-down: The milled concentrate is "let down" with the remaining vehicle, solvent, and
additives under agitation.

e Quality Control: The final ink's viscosity, tack, and fineness of grind are measured to ensure
they meet specifications.

Protocol 2: Lightfastness Evaluation (Adapted from
ASTM D3424)
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Objective: To determine the resistance of the printed ink to fading upon exposure to light.

Methodology:

Sample Preparation: A uniform layer of the ink is printed onto the desired substrate.
Blue Wool Scale: A standard Blue Wool Scale is placed alongside the printed sample.

Exposure: The sample and the Blue Wool Scale are exposed to a controlled light source
(e.g., xenon arc lamp) under specified conditions of temperature and humidity.

Evaluation: The fading of the printed sample is periodically compared to the fading of the
Blue Wool Scale. The lightfastness rating is the number on the Blue Wool Scale that shows a
similar degree of fading.

Protocol 3: Chemical Resistance Assessment (Adapted
from ISO 2836)

Objective: To evaluate the resistance of the printed ink to various chemicals.

Methodology:

Sample Preparation: The ink is printed on the substrate and allowed to fully cure.

Application of Reagent: A piece of filter paper is saturated with the test chemical (e.g., acid,
alkali, solvent) and placed on the printed surface.

Contact Time: The saturated filter paper is covered with a watch glass and left for a specified
period.

Evaluation: After the contact time, the filter paper is removed, and the print is examined for
any signs of bleeding, discoloration, or degradation. The degree of change is rated on a 1-5
scale.

Protocol 4: Heat Stability Test (Adapted from ISO 787-21)

Objective: To assess the stability of the pigment's color at elevated temperatures.
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Methodology:
o Sample Preparation: The pigmented ink is applied to a heat-resistant substrate.

o Heating: The sample is placed in a calibrated oven at a specified temperature for a defined
duration (e.g., 200°C for 10 minutes).

o Evaluation: After cooling, the color of the heated sample is compared to an unheated control
sample. The color difference (AE) is measured using a spectrophotometer. A significant color
change indicates the limit of the pigment's heat stability.

Visualizations

The following diagrams illustrate key workflows and relationships in the application of Pigment
Yellow 139.
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Caption: Workflow for Printing Ink Formulation with PY139.
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Caption: Property-Application Relationship for PY139.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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